2-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17ClN4O2S/c19-14-5-2-1-4-13(14)17(24)20-9-10-22-18(25)23(12-7-8-12)16(21-22)15-6-3-11-26-15/h1-6,11-12H,7-10H2,(H,20,24)
• InChI Key: AZSKUZADXRBOES-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CC=CC=C3Cl)C4=CC=CS4
• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol

Description

2-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H17ClN4O2S and its molecular weight is 388.87. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on compounds with structural similarities involves the synthesis and characterization of heterocyclic compounds, which are crucial for developing pharmaceuticals and materials with novel properties. For example, studies on the synthesis of substituted 2-methylene-1,3-oxazolidines and imidazopyrimidinediones from omega-chloroalkyl isocyanates and isothiocyanates with active methylene compounds show the versatility of these approaches in creating complex molecules with potential biological activity (Basheer & Rappoport, 2006).

Anticancer and Antimicrobial Applications

Several studies highlight the anticancer and antimicrobial potentials of benzamide derivatives and related heterocyclic compounds. For instance, alkylating benzamides with demonstrated melanoma cytotoxicity suggest the role of such compounds in targeted drug delivery for cancer therapy (Wolf et al., 2004). Additionally, new series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for their anticancer activity, showing moderate to excellent activity against various cancer cell lines (Ravinaik et al., 2021).

Novel Synthesis Methods

Research into the synthesis of N-benzothiazol-2-yl-amides via copper-catalyzed intramolecular cyclization processes demonstrates innovative approaches to creating bioactive molecules, showcasing the ongoing exploration of efficient and novel synthesis methods for heterocyclic compounds (Wang et al., 2008).